Cas no 2227699-86-5 ((2S)-4-(4-cyclopropylphenyl)butan-2-ol)

• Product Name: (2S)-4-(4-cyclopropylphenyl)butan-2-ol
• CAS No: 2227699-86-5
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6283567
• PubChem ID: 165670773
• Update Time: 2025-05-23

(2S)-4-(4-cyclopropylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4-cyclopropylphenyl)butan-2-ol
• EN300-1775675
• 2227699-86-5

• Inchi： 1S/C13H18O/c1-10(14)2-3-11-4-6-12(7-5-11)13-8-9-13/h4-7,10,13-14H,2-3,8-9H2,1H3/t10-/m0/s1
• InChI Key： PMWLSNFMXZYYMV-JTQLQIEISA-N
• SMILES： O[C@@H](C)CCC1C=CC(=CC=1)C1CC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4-(4-cyclopropylphenyl)butan-2-ol

Chemical Compound CAS No 2227699-86-5: (2S)-4-(4-cyclopropylphenyl)butan-2-ol

The compound with CAS number 2227699-86-5, known as (2S)-4-(4-cyclopropylphenyl)butan-2-ol, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Chemical Structure and Properties: The molecule consists of a butan-2-ol backbone with a cyclopropylphenyl substituent at the 4-position. The (S) configuration at the stereocenter imparts specific optical properties, making it a chiral compound with potential enantiomeric applications. Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds.

Synthesis and Characterization: The synthesis of (2S)-4-(4-cyclopropylphenyl)butan-2-ol involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve high enantiomeric excess. Advanced characterization techniques, including NMR and X-ray crystallography, have been employed to confirm its structure and stereochemistry.

Biological Activity: Research into the biological activity of this compound has revealed promising results in various assays. For instance, studies have shown that (2S)-4-(4-cyclopropylphenyl)butan-2-ol exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery.

Applications in Material Science: Beyond pharmacology, this compound has found applications in polymer chemistry due to its ability to act as a chiral inducer in the synthesis of polymeric materials with tailored optical properties.

Safety and Handling: As with all chemicals, proper handling procedures should be followed when working with (2S)-4-(4-cyclopropylphenyl)butan-2-ol to ensure safety in the laboratory setting.

Future Directions: Ongoing research continues to explore the full potential of this compound across diverse fields, emphasizing its role as a versatile building block in organic synthesis.